Nickel-57

• CAS No.: 13981-99-2
• Molecular Formula: Ni
• Molecular Weight: 56.939792 g/mol
• IUPAC Name: nickel-57
• InChI: InChI=1S/Ni/i1-2
• InChI Key: PXHVJJICTQNCMI-YPZZEJLDSA-N
• SMILES: [Ni]
• Isomeric SMILES: [57Ni]
• Synonyms: 57Ni radioisotope; Ni-57 radioisotope; Nickel-57

Description

Nickel-57, also known as this compound, is a useful research compound. Its molecular formula is Ni and its molecular weight is 56.939792 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Significance of Radioactive Isotopes in Scientific Inquiry

Radioactive isotopes are atoms that possess an unstable nucleus, which undergoes radioactive decay, emitting radiation in the process. ansto.gov.auiaea.org This emitted radiation can be detected and measured, making radioisotopes invaluable tools in a multitude of scientific fields. pearson.com They serve as tracers in biological and environmental systems, allowing researchers to follow the pathways of various substances with high sensitivity. ansto.gov.aupearson.comenergy.gov In medicine, they are crucial for both diagnostic imaging techniques, like Positron Emission Tomography (PET) scans, and therapeutic applications. ansto.gov.aumendelchemicals.cominstadose.com Industrial applications include material analysis, quality control, and gauging the thickness of materials. instadose.comworld-nuclear.org The ability to substitute a stable isotope with a radioactive one without altering the chemical or biological behavior of a molecule is a fundamental principle that underpins their widespread utility. pearson.com

Overview of Nickel Radioisotopes in Research Contexts

Nickel, a transition metal with the atomic number 28, has several radioisotopes that are utilized in scientific research. ontosight.aichemlin.org Among the most frequently used are Nickel-63, Nickel-59, and Nickel-57. ontosight.ai Each of these isotopes possesses distinct properties, such as half-life and decay mode, which makes them suitable for different applications. ontosight.ai For instance, Nickel-63, with its long half-life of 100 years, is employed in electron capture detectors and as a power source in microelectromechanical systems. mendelchemicals.comworld-nuclear.orgisotope-amt.com Nickel-59, which has an even longer half-life of 76,000 years, is used in geological studies to date meteorites and in materials science research. ontosight.aiwikipedia.org Other nickel isotopes are used to produce different medically relevant radioisotopes; for example, Nickel-60 is used to produce Cobalt-57, and Nickel-64 is a precursor for Copper-64. isotope-amt.comwebelements.comshef.ac.uk

Rationale for Focused Investigation of Nickel 57 in Scholarly Pursuits

Nickel-57 (⁵⁷Ni) is a radioactive isotope of nickel that has garnered interest in specific areas of academic research. ontosight.ai With a relatively short half-life of approximately 35.6 to 35.9 hours, its applications are time-sensitive. chemlin.orglnhb.frchemicalelements.com The primary rationale for its use stems from its decay characteristics. This compound decays via positron emission (β+) and electron capture to Cobalt-57 (⁵⁷Co). chemlin.orgwikidata.orglnhb.fr This decay process, particularly the emission of positrons, makes it a candidate for investigation in PET imaging studies. ontosight.ai Furthermore, its decay scheme and the associated gamma emissions are of fundamental interest in nuclear physics research for studying the structure of atomic nuclei. ontosight.aibnl.gov Researchers also utilize ⁵⁷Ni in the synthesis of radiopharmaceuticals for research purposes. researchgate.netneliti.com

Historical Trajectories of Nickel 57 Research Development

Nuclide Description and Isotopic Relationships

This compound (⁵⁷Ni) is a radioactive isotope of the element nickel. wikipedia.org It is characterized by an atomic number (Z) of 28 and a mass number (A) of 57, which signifies that its nucleus contains 28 protons and 29 neutrons. chemlin.org

Isotones and Isobars of this compound

Isotones are nuclides that share the same number of neutrons. With 29 neutrons, this compound is isotonic with other nuclides. Isobars are nuclides that have the same mass number. For this compound, with a mass number of 57, its isobars include nuclides such as Cobalt-57 and Iron-57. chemlin.org

Below is a table of some isotones and isobars of this compound:

Nuclide	Atomic Number (Z)	Number of Neutrons (N)	Mass Number (A)	Relationship to this compound
This compound	28	29	57	Reference
Cobalt-57	27	30	57	Isobar
Iron-57	26	31	57	Isobar
Manganese-57	25	32	57	Isobar
Chromium-57	24	33	57	Isobar
Vanadium-57	23	34	57	Isobar
Titanium-57	22	35	57	Isobar
Scandium-57	21	36	57	Isobar
Calcium-57	20	37	57	Isobar
Copper-58	29	29	58	Isotone
Zinc-59	30	29	59	Isotone
Gallium-60	31	29	60	Isotone
Germanium-61	32	29	61	Isotone
Arsenic-62	33	29	62	Isotone
Selenium-63	34	29	63	Isotone

Mirror Nucleus Considerations for this compound

A mirror nucleus is a pair of nuclides where the number of protons in one equals the number of neutrons in the other, and vice-versa. The mirror nucleus to this compound (28 protons, 29 neutrons) is Copper-57 (29 protons, 28 neutrons). chemlin.orgchemlin.org This relationship is significant in nuclear physics for studying the charge symmetry of the nuclear force. The excited states of these mirror nuclei are often very similar.

Nuclear Binding Energy and Stability Considerations

The nuclear binding energy of this compound is approximately 494.24 MeV, with an average binding energy per nucleon of about 8.67 MeV. chemlin.org This value provides insight into the stability of the nucleus.

Theoretical Models for Binding Energy Calculation (e.g., Shell Model)

The nuclear shell model is a key theoretical framework used to describe the structure of atomic nuclei and calculate their properties, including binding energies. aps.orgaps.org In this model, nucleons (protons and neutrons) are arranged in shells, similar to electrons in an atom. For the nickel isotopes, including this compound, the shell model considers the configurations of neutrons in the 2p3/2, 1f5/2, and 2p1/2 orbits. aps.org

Recent research has proposed new formulas based on the shell model to calculate the nuclear binding energies of nickel isotopes, including this compound. researchgate.netresearcher.liferesearchgate.net These formulas often depend on the mass number and the number of valence nucleons outside the closed core of ⁵⁶Ni. researchgate.netresearcher.liferesearchgate.net The core-polarization effect, where nucleons outside the closed core excite nucleons within it, is also an important consideration in these calculations. aps.org

Comparison with Semi-Empirical Mass Formulas and Integrated Models

The binding energy of this compound can also be estimated using the semi-empirical mass formula (SEMF), also known as the Weizsäcker formula or the liquid-drop model. libretexts.orgwikipedia.org This formula approximates the nuclear mass and binding energy based on terms that account for volume, surface, Coulomb, asymmetry, and pairing effects. libretexts.orgwikipedia.org

Integrated nuclear models, which combine aspects of different models, are also used to calculate binding energies. jinr.ru Studies have shown that new formulas derived from the shell model can provide more accurate predictions of the binding energies for nickel isotopes, including this compound, compared to the semi-empirical mass formula and some integrated models. researchgate.netresearcher.liferesearchgate.net

Radioactive Decay Schemes of this compound

This compound has a half-life of approximately 35.60 hours. wikipedia.orgchemlin.org It decays primarily through two modes: positron emission (β+) and electron capture (EC), both leading to the formation of Cobalt-57 (⁵⁷Co). chemlin.orglnhb.frlnhb.fr The total decay energy for this process is about 3.2617 MeV. chemlin.org

The decay scheme of this compound is complex, with transitions to several excited states of Cobalt-57. lnhb.frosti.gov The majority of decays populate excited levels in ⁵⁷Co, which then de-excite by emitting gamma rays. lnhb.frosti.gov The probability of decay to the ground state of ⁵⁷Co is very low. lnhb.fr

Here is a simplified table of the main decay pathways of this compound:

Decay Mode	Daughter Nuclide	Probability	Decay Energy (MeV)
Positron Emission (β+)	Cobalt-57	~46%	3.2617
Electron Capture (EC)	Cobalt-57	~54%	3.2617

Note: The probabilities are approximate and can vary slightly based on different measurements and evaluations. lnhb.frlnhb.fr

The decay of this compound involves the emission of positrons with a maximum energy of around 845 keV. aps.org Following both positron emission and electron capture, a cascade of gamma rays is emitted as the excited Cobalt-57 nucleus transitions to its ground state. lnhb.fraps.org

Electron Capture Decay Pathwayiaea.orgmdpi.comresearchgate.net

Electron capture (EC) is the dominant decay mode for ⁵⁷Ni, accounting for approximately 56.6% of all disintegrations. In this process, the nucleus captures an inner atomic electron, typically from the K-shell, which combines with a proton to form a neutron, while emitting a neutrino. This process leads to excited states of ⁵⁷Co. mdpi.com The transition to the ground state of ⁵⁷Co is highly forbidden and has not been experimentally observed, with a calculated probability of less than 0.01%. mdpi.com The fractional electron-capture probabilities for atomic shells are determined theoretically. mdpi.com

The primary electron capture transitions populate specific energy levels in ⁵⁷Co. The table below details the main EC transitions, including the energy of the populated level in the daughter nuclide and the probability of each transition per 100 decays of ⁵⁷Ni.

Daughter Nuclide Level Energy (keV)	Transition Energy (keV)	Probability (%)
2804.27	459.9	0.0028
1919.55	1344.6	0.081
1757.58	1506.6	0.29
1504.81	1759.4	0.013
1377.65	1886.5	56.2

Positron Emission Decay Pathwayiaea.orgmdpi.comresearchgate.net

Positron emission (β+ decay) is the other significant decay mode for ⁵⁷Ni, with a probability of about 43.4%. In this decay, a proton in the nucleus is converted into a neutron, resulting in the emission of a positron and a neutrino. This decay path also populates excited levels of ⁵⁷Co. The total branching ratio for positron emission has been measured by several studies, with a weighted average of approximately 45.9%. mdpi.com

The following table summarizes the key positron emission transitions, their maximum positron energy (E_max), and their respective probabilities.

Daughter Nuclide Level Energy (keV)	Max. Positron Energy (keV)	Probability (%)
2804.27	459.9	0.00101
1919.55	1344.6	0.20
1757.58	1506.6	0.99
1504.81	1759.4	0.057
1377.65	1886.5	42.1

Daughter Nuclide Formation (e.g., Cobalt-57)iaea.orgmdpi.comresearchgate.net

Both decay pathways of ⁵⁷Ni lead to the formation of the daughter nuclide Cobalt-57 (⁵⁷Co). researchgate.net This nuclide is primarily formed in highly energetic, unstable excited states. mdpi.com These excited states rapidly de-excite to the ground state of ⁵⁷Co by emitting gamma radiation. The most prominently populated excited state is at 1377.65 keV.

⁵⁷Co is itself a radioactive isotope with a much longer half-life of 271.81 days. osaka-u.ac.jp It decays exclusively via electron capture to stable Iron-57 (⁵⁷Fe), primarily populating excited levels at 136.47 keV and 706.42 keV in the ⁵⁷Fe nucleus. osaka-u.ac.jp

Gamma Emission Spectroscopy in Decay Analysisiaea.orgmdpi.comresearchgate.net

Gamma-ray spectroscopy is a crucial tool for analyzing the decay of ⁵⁷Ni. High-purity Germanium (HPGe) or Lithium-drifted Germanium (Ge(Li)) detectors are used to measure the energies and intensities of the gamma rays emitted from the de-excitation of the ⁵⁷Co daughter nuclide. researcher.life These measurements allow for the precise determination of the decay scheme, including the energies of the excited states and the branching ratios of the decay paths.

A characteristic feature in the gamma spectrum of a ⁵⁷Ni source is a strong annihilation peak at 0.511 MeV. This peak results from the annihilation of positrons emitted during β+ decay with electrons in the surrounding material. The gamma rays from the de-excitation of ⁵⁷Co are also prominent, with the 1377.6 keV gamma ray being the most intense. The table below lists the most significant gamma emissions.

Energy (keV)	Intensity per 100 Decays (%)	Transition
127.16	0.251	1504.81 → 1377.65
161.97	0.29	1919.55 → 1757.58
379.97	0.013	1757.58 → 1377.65
541.97	0.081	1919.55 → 1377.65
768.37	0.0003	768.37 → 0
1377.63	81.7	1377.65 → 0
1757.55	1.28	1757.58 → 0
1919.52	0.28	1919.55 → 0

Excitation Functions and Nuclear Reaction Cross-Sections Relevant to Nickel-57researcher.lifeepj-conferences.orgeuropa.euepj-conferences.orgiaea.org

The production of ⁵⁷Ni is achieved through various nuclear reactions, primarily by bombarding nickel targets with protons or neutrons. The efficiency of these reactions is described by their cross-sections, which are a measure of the reaction probability and are dependent on the energy of the incident particle (excitation function).

Proton-Induced Reactions on Natural and Enriched Targetsresearcher.lifeeuropa.euepj-conferences.org

⁵⁷Ni can be produced by irradiating nickel targets with a proton beam. nih.gov A significant production route involves the ⁵⁸Ni(p,2p)⁵⁷Cu reaction. semanticscholar.org This reaction, which has a threshold energy of approximately 12 MeV, produces Copper-57 (⁵⁷Cu), which then rapidly decays with a half-life of 196 ms (B15284909) into ⁵⁷Ni. semanticscholar.org The ^natNi(p,x)⁵⁷Ni reaction is often used as a standard monitor reaction for proton beams, particularly in the energy range of 20 to 46 MeV. researchgate.netcas.cn Experimental data for the production cross-section of ⁵⁷Ni from proton bombardment of natural nickel have been measured up to 100 MeV. nih.govcas.cn

Neutron-Induced Reactions in Nickel Target Systemsresearcher.lifecas.cnresearchgate.net

Fast neutrons are also effective in producing ⁵⁷Ni from nickel targets. The most important neutron-induced reaction is ⁵⁸Ni(n,2n)⁵⁷Ni, which involves a fast neutron striking a ⁵⁸Ni nucleus (the most abundant isotope of nickel) and ejecting two neutrons. tandfonline.com This reaction has a threshold energy of 12.41 MeV.

The cross-section for the ⁵⁸Ni(n,2n)⁵⁷Ni reaction has been a subject of numerous studies due to its importance in fusion reactor technology and neutron dosimetry. europa.eu Experimental measurements in the 14-15 MeV energy range, typical for D-T fusion neutrons, show significant discrepancies, but recent measurements have provided more consistent data. For instance, measured cross-section values range from approximately 25 to 39 millibarns (mb) in the neutron energy range of 13.90 to 14.70 MeV. Evaluations of the excitation function show the cross-section rising from the threshold to a peak value before decreasing at higher energies. researchgate.net

One novel method for producing ⁵⁷Ni involves using secondary neutrons generated from the bombardment of a target system with low-energy protons. In such a setup, the primary proton beam creates a field of secondary neutrons which then induce the ⁵⁸Ni(n,2n)⁵⁷Ni reaction in a natural nickel target.

Theoretical Calculations and Experimental Validation of Cross-Sections (e.g., TALYS, ALICE-IPPE codes)

The accurate determination of nuclear reaction cross-sections is fundamental for various applications, including medical radioisotope production and nuclear reactor technology. edpsciences.orgjelsciences.comarxiv.org For the production of this compound (⁵⁷Ni), theoretical model codes such as TALYS and ALICE-IPPE are instrumental in predicting the excitation functions of relevant nuclear reactions. arxiv.org These theoretical calculations are then rigorously compared with experimental data to validate and refine the nuclear models. edpsciences.orgresearchgate.net

Several studies have focused on measuring the production cross-sections of ⁵⁷Ni through various nuclear reactions and comparing these experimental results with theoretical predictions. The stacked-foil activation technique is a common experimental method used to measure these cross-sections. researchgate.net

One area of significant research is the proton-induced reaction on natural nickel, denoted as natNi(p,x)⁵⁷Ni. researchgate.net In one study, the excitation function for this reaction was measured and compared with calculations from both the ALICE-IPPE and TALYS codes. The results indicated good consistency between the measured cross-sections and the TALYS calculations across the entire energy range studied. However, the ALICE-IPPE code's predictions were about twice as high as the experimental values in the energy range above 20 MeV. researchgate.net Another investigation into the same reaction up to 40 MeV also found a general good agreement between their experimental data and the theoretical results from both TALYS and ALICE-IPPE.

Similarly, the ⁵⁸Ni(n,2n)⁵⁷Ni reaction has been a subject of evaluation, where theoretical models are used to understand its cross-section. iaea.org The TALYS code has also been employed to study the ⁵⁸Ni(γ,n)⁵⁷Ni photonuclear reaction, testing the reliability of different gamma-ray strength function models against experimental data from the EXFOR library. yerphi.am

Another important production route for ⁵⁷Ni is through alpha-induced reactions on iron isotopes, such as the ⁵⁴Fe(α,n)⁵⁷Ni reaction. jelsciences.comju.edu.etresearchgate.net Theoretical calculations for this reaction have been performed using codes like TALYS and NON-SMOKER in the energy range of 5-20 MeV. researchgate.net The results from TALYS 1.8 showed good agreement with experimental data at lower energies. researchgate.net Further studies using TALYS 1.8 and comparing with experimental data from the EXFOR database have also been conducted to understand the cross-sections for this reaction. jelsciences.com

The process of evaluating and validating these theoretical models is iterative. Discrepancies between theoretical predictions and experimental data highlight areas where the models need improvement. For instance, in some cases, theoretical calculations might overestimate experimental cross-sections before the peak of the excitation function and underestimate them after the peak. researchgate.net Through systematic comparisons across a range of reactions and energies, the parameters within codes like TALYS and ALICE-IPPE are refined, leading to more accurate predictions of nuclear reaction cross-sections. edpsciences.orgradiochem.org This continuous cycle of theoretical calculation and experimental validation is crucial for advancing our understanding of nuclear physics and for the practical applications that rely on this data. edpsciences.orgarxiv.org

Below are interactive tables summarizing the nuclear decay data for this compound and a selection of experimental versus theoretical cross-section data.

Nuclear Decay Data for this compound

Property	Value
Half-life (T½)	35.60 (6) hours chemlin.org
Decay Mode	Electron Capture (EC), Positron Emission (β+) chemlin.org
Daughter Nuclide	⁵⁷Co chemlin.org
Total Decay Energy	3.2617 (8) MeV chemlin.org
Spin and Parity	3/2- chemlin.org
Parent Nuclides	⁵⁷Cu, ⁵⁸Zn chemlin.org

This table presents the fundamental decay properties of this compound.

⁵⁷Ni Decay Radiation Data

Radiation Type	Energy (keV)	Intensity (%)
Gamma	127.27 (9)	14.7 (4)
Gamma	748.1	0.22 (1)
Gamma	1377.639 (14)	81.7 (22)
Gamma	1757.97 (3)	1.15 (4)
Gamma	1919.46 (3)	0.90 (3)

This table details the energies and intensities of the principal gamma radiations emitted during the decay of this compound. Data sourced from evaluated nuclear data compilations. lnhb.fr

Comparison of Experimental and Theoretical Cross-Sections for the natNi(p,x)⁵⁷Ni Reaction

Proton Energy (MeV)	Experimental Cross-Section (mb)	TALYS Calculation (mb)	ALICE-IPPE Calculation (mb)
~15	~60	Good agreement researchgate.net	-
>20	Varies	Good agreement researchgate.net	Overestimates by factor of 2 researchgate.net
Up to 40	Varies	General good agreement	General good agreement

This table provides a qualitative comparison of measured cross-sections for the natNi(p,x)⁵⁷Ni reaction with theoretical predictions from TALYS and ALICE-IPPE codes, based on findings from cited research. researchgate.net

Cyclotron-Based Production Routes

Cyclotrons are the principal instruments for producing ⁵⁷Ni. They accelerate charged particles, such as protons, deuterons, or helium-3 ions, to high energies. These energized particles are then directed at a specific target material, inducing nuclear reactions that result in the formation of ⁵⁷Ni.

Target Material Selection and Enrichment

The choice of target material is critical for efficient ⁵⁷Ni production. The most common target materials include isotopes of nickel and cobalt.

Nickel Isotopes : Natural nickel is composed of several isotopes, with ⁵⁸Ni being the most abundant at 68.077%. shef.ac.uk Enriched ⁵⁸Ni targets are frequently used to maximize the yield of ⁵⁷Ni through reactions like ⁵⁸Ni(p,pn)⁵⁷Ni and ⁵⁸Ni(n,2n)⁵⁷Ni. osti.govpublish.csiro.au The use of enriched targets helps to minimize the production of unwanted radioisotopic impurities. Other nickel isotopes present in natural nickel include ⁶⁰Ni (26.223%), ⁶¹Ni (1.140%), ⁶²Ni (3.634%), and ⁶⁴Ni (0.926%). shef.ac.uk

Cobalt Isotopes : Natural cobalt consists of 100% ⁵⁹Co. researchgate.net This monoisotopic nature makes it a suitable target for producing various radionuclides, including ⁵⁷Ni, through reactions such as ⁵⁹Co(p,3n)⁵⁷Ni. researchgate.net

Iron Isotopes : Natural iron has been used as a target for ⁵⁷Ni production via helium-3 bombardment, specifically through the ⁵⁶Fe(³He,2n)⁵⁷Ni reaction. neliti.com However, the reported yields from this method have been relatively low. neliti.com

Charged-Particle Beam Parameters and Energy Optimization

Optimizing the type of charged-particle beam and its energy is crucial for maximizing the production of ⁵⁷Ni while minimizing the generation of impurities.

Proton beams are widely used for ⁵⁷Ni production. The energy of the proton beam is a key parameter that influences the cross-section (probability) of the desired nuclear reaction.

⁵⁸Ni(p,pn)⁵⁷Ni Reaction : This reaction involves bombarding a ⁵⁸Ni target with protons, causing the ejection of a proton and a neutron, thereby transforming ⁵⁸Ni into ⁵⁷Ni. The excitation function for this reaction has been studied to determine the optimal proton energy for production. osti.gov This reaction has a threshold energy of 12.4 MeV. neliti.com

⁵⁸Ni(p,d)⁵⁷Ni Reaction : In this reaction, a proton strikes a ⁵⁸Ni nucleus, and a deuteron (B1233211) (a bound proton-neutron pair) is emitted, resulting in ⁵⁷Ni. Studies have investigated the double differential cross-sections of this reaction at various incident proton energies, such as 42 MeV, 51.93 MeV, and 68 MeV, to understand the reaction mechanism and optimize production. jps.jpbanglajol.info The threshold energy for this reaction is 10.2 MeV. neliti.com

⁵⁹Co(p,3n)⁵⁷Ni Reaction : Bombarding a ⁵⁹Co target with protons can produce ⁵⁷Ni by ejecting three neutrons. Experimental data for this reaction show that the cross-section is dependent on the proton energy. researchgate.net

The following table summarizes key proton-induced reactions for ⁵⁷Ni production:

Reaction	Target Isotope	Projectile	Product	Ejectile	Threshold Energy (MeV)
⁵⁸Ni(p,pn)⁵⁷Ni	⁵⁸Ni	Proton	⁵⁷Ni	p, n	12.4 neliti.com
⁵⁸Ni(p,d)⁵⁷Ni	⁵⁸Ni	Proton	⁵⁷Ni	d	10.2 neliti.com
⁵⁹Co(p,3n)⁵⁷Ni	⁵⁹Co	Proton	⁵⁷Ni	3n	-

Deuteron beams can also be employed for the production of ⁵⁷Ni.

natNi(d,x)⁵⁷Ni Reaction : The irradiation of natural nickel foils with deuterons up to 40 MeV has been studied to measure the production cross-sections of ⁵⁷Ni. nih.gov

⁵⁶Fe(d,n)⁵⁷Ni Reaction : This reaction is another potential route for ⁵⁷Ni production. lnhb.fr

Helium-3 beams have been investigated for ⁵⁷Ni production, primarily using iron targets.

⁵⁶Fe(³He,2n)⁵⁷Ni Reaction : Bombarding a natural iron target with a 25 MeV helium-3 beam has been shown to produce ⁵⁷Ni, although with a relatively low yield of approximately 32 µCi/µAh. neliti.comresearchgate.net The threshold energy for this reaction is 6.0 MeV. neliti.com

⁵⁵Fe(³He,n)⁵⁷Ni Reaction : This is another possible reaction channel for producing ⁵⁷Ni.

Deuteron Beam Irradiation Techniques

Secondary Neutron Generation Mechanisms for Production

An alternative method for producing ⁵⁷Ni involves the use of secondary neutrons generated from the interaction of a primary charged-particle beam with a target system.

⁵⁸Ni(n,2n)⁵⁷Ni Reaction : This reaction, which has a threshold energy, is a key process in secondary neutron production methods. publish.csiro.auneliti.com Fast neutrons, produced from reactions like (p,n) on a primary target, can then interact with a secondary ⁵⁸Ni target to produce ⁵⁷Ni by knocking out two neutrons. neliti.combrin.go.id

One experimental setup involved bombarding a target system (comprising a Havar® foil vacuum window, an aluminum degrader, and a nickel target) with 11 MeV protons. neliti.comneliti.com The protons interact with these materials to generate a flux of secondary neutrons via (p,n), (n,n), and (n,2n) reactions. These secondary neutrons then irradiate the nickel target, leading to the production of ⁵⁷Ni through the ⁵⁸Ni(n,2n)⁵⁷Ni reaction. neliti.combrin.go.id For a 225-μm thick Ni target irradiated with an 11 MeV proton beam, a ⁵⁷Ni yield of 10.85 ± 3.29 μCi/μAhr was achieved. neliti.combrin.go.id

The following table details the yields of ⁵⁷Ni from secondary neutron production with varying target thicknesses.

Ni Target Thickness (μm)	⁵⁷Ni Yield (μCi/μAhr)
75	10.85 ± 3.29
150	Not specified
225	10.85 ± 3.29 neliti.combrin.go.id

Target System Design and Irradiation Protocols

The successful production of this compound (⁵⁷Ni) is highly dependent on the meticulous design of the target system and the precise control of irradiation protocols. A common approach involves the use of a cyclotron, where target systems are engineered to withstand high-intensity particle beams and facilitate efficient heat removal.

One documented target system for producing ⁵⁷Ni via secondary neutrons employs a multi-component setup. This system consists of a Havar® foil, which serves as a vacuum window, an aluminum foil that acts as an energy degrader, an aluminum target holder, and the nickel target material itself. neliti.com In this configuration, protons with an initial energy of 11 MeV are directed at the target assembly. neliti.com Another design utilizes an internal water-cooled target, which is particularly effective for managing the significant thermal power (up to 10-12 kW) deposited during high-intensity irradiations. This system features a thin layer of enriched ⁵⁸Ni electroplated onto a copper backing, with a ribbed backside to improve heat dissipation. cern.ch

Irradiation protocols are tailored to the specific production reaction. For instance, in a stacked-foil technique aimed at measuring production yields, foils of natural nickel are interspersed with copper and aluminum foils. The copper and aluminum foils serve as monitors for the beam current and energy, respectively. The duration of irradiation is a critical parameter; one experimental protocol involved irradiating nickel foils with an 11-MeV proton beam for a short period of two minutes. neliti.com Remote monitoring of the target's temperature distribution, for example by scanning infrared emissions, can be used during irradiation to prevent target failure due to overheating. cern.ch

Yield Optimization and Impurity Minimization in Production

Maximizing the yield of ⁵⁷Ni while minimizing the co-production of undesirable impurities is a primary goal in its manufacture. The choice of target material and the energy of the incident particles are the most critical factors in achieving this balance.

The use of isotopically enriched nickel targets, specifically ⁵⁸Ni, is a key strategy for both optimizing yield and minimizing impurities. mdpi.comresearchgate.net Natural nickel is composed of several stable isotopes (⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni), and irradiating it can lead to a variety of unwanted reaction products. neliti.comnih.gov By using a target enriched in ⁵⁸Ni, competing reactions on other isotopes are significantly reduced, which prevents the formation of long-lived cobalt radioisotopes that are difficult to separate from the final product. mdpi.comnih.gov

Research into a novel production method using secondary neutrons from an 11 MeV proton beam on a natural nickel target has provided specific yield data. In this method, the ⁵⁸Ni(n,2n)⁵⁷Ni reaction is utilized. Experimental results after a one-hour cooling period for a 225-μm thick nickel target recorded a ⁵⁷Ni yield of 10.85 ± 3.29 μCi/μAhr. neliti.com The subsequent decay of ⁵⁷Ni leads to the production of Cobalt-57 (⁵⁷Co), which was observed with a yield of 6.04 ± 2.45 μCi/μAhr under the same conditions. neliti.com Interestingly, these yields did not show a strong dependence on the target thickness within the tested range of 75 to 225 μm. neliti.com

Another study, focused on producing ⁵⁷Co via the decay of ⁵⁷Ni from proton irradiation of natural nickel, measured a thick target yield for ⁵⁷Co of 905.76 kBq/μA.h (24.48 μCi/μA.h) after an 11.31-day decay period.

Table 1: Experimental Production Yields for ⁵⁷Ni and its Decay Product ⁵⁷Co

Production Method	Target Material	Irradiating Particle	Target Thickness (μm)	Product	Yield (μCi/μAhr)	Source
Secondary Neutron	Natural Nickel (99.9%)	Secondary neutrons from 11 MeV protons	225	⁵⁷Ni	10.85 ± 3.29	neliti.com
Secondary Neutron	Natural Nickel (99.9%)	Secondary neutrons from 11 MeV protons	225	⁵⁷Co	6.04 ± 2.45	neliti.com

Radionuclidic Purity Assessment

The assessment of radionuclidic purity is a critical step to ensure the quality of the final ⁵⁷Ni product. This is typically accomplished using gamma-ray spectroscopy with a high-purity germanium (HPGe) detector. nih.gov This technique allows for the precise identification and quantification of the produced ⁵⁷Ni and any accompanying radioimpurities.

The process involves measuring the gamma spectrum of the irradiated target material after a suitable cooling period. Each radionuclide emits gamma rays at characteristic energies. For ⁵⁷Ni, a key identifier is its gamma emission at 127 keV. nih.gov Its decay product, ⁵⁷Co, is identified by its prominent gamma peak at 122 keV. neliti.comnih.gov By analyzing the energy and intensity of all peaks in the spectrum, a complete profile of the radionuclide composition can be determined. nih.gov

The separation efficiency of purification processes is also monitored using these spectroscopic techniques. For example, ⁵⁷Ni is useful for monitoring the efficiency of chemical separation processes during development due to its convenient half-life and gamma emissions. mdpi.comnih.gov In addition to experimental measurements, theoretical calculations using nuclear reaction modeling codes like TALYS can be employed to predict the expected yields of both the desired radionuclide and potential impurities, providing a reference for purity assessment. researchgate.net

Radioisotopic Impurity Identification and Mitigation

During the production of ⁵⁷Ni, several other radioisotopes can be co-produced, which are considered impurities. The type and quantity of these impurities depend heavily on the production route, target composition, and irradiation energy.

When ⁵⁷Ni is produced by proton bombardment of nickel targets, the primary impurities of concern are other cobalt isotopes, which are formed either directly or through the decay of other nickel or copper isotopes. mdpi.com The most significant impurity is often Cobalt-56 (⁵⁶Co), which is a long-lived radionuclide (half-life of 77.2 days) produced from reactions with a higher energy threshold. researchgate.netnih.gov Cobalt-57 (⁵⁷Co) is an unavoidable product, as it is the decay daughter of ⁵⁷Ni. mdpi.comnih.gov Other potential impurities include Cobalt-58 (⁵⁸Co). rsc.org

Table 2: Common Radioisotopic Impurities in ⁵⁷Ni Production from ⁵⁸Ni Targets

Impurity	Half-life	Production Reaction(s)	Source
⁵⁷Co	271.7 days	Decay of ⁵⁷Ni; ⁵⁸Ni(p,2p)⁵⁷Co	mdpi.comnih.gov
⁵⁶Co	77.2 days	⁵⁸Fe(p,3n)⁵⁶Co (from target impurities); ⁵⁸Ni(p,x)⁵⁶Co	mdpi.comnih.gov

The primary mitigation strategy to minimize these impurities is two-fold: the use of highly enriched ⁵⁸Ni target material and precise control over the incident proton beam's energy. mdpi.comresearchgate.net Using enriched ⁵⁸Ni eliminates reactions on other nickel isotopes (e.g., ⁶⁰Ni, ⁶¹Ni) that produce different cobalt isotopes. mdpi.comnih.gov Furthermore, by keeping the proton energy below the reaction thresholds for producing undesirable long-lived impurities like ⁵⁶Co (which is above 25 MeV for the ⁵⁸Fe(p,3n) reaction), their formation can be largely avoided. mdpi.comnih.gov

Alternative Production Pathways and Novel Approaches

While proton-induced reactions on nickel are a common method, researchers have explored several alternative and novel pathways for producing ⁵⁷Ni. These alternatives aim to improve yield, purity, or utilize different types of accelerator facilities.

One of the most promising novel approaches is the use of secondary neutrons generated from a cyclotron. neliti.com In this method, a proton beam bombards a primary target, producing a flux of neutrons. These neutrons then irradiate a secondary nickel target, inducing the ⁵⁸Ni(n,2n)⁵⁷Ni reaction. This technique has been demonstrated experimentally and is considered a promising method for obtaining higher radioactivity yields of ⁵⁷Ni and its daughter, ⁵⁷Co. neliti.com

Other alternative pathways include:

Photonuclear Reactions: This method uses high-energy bremsstrahlung photons from an electron accelerator to induce reactions. The irradiation of natural nickel targets with photons can produce ⁵⁷Ni, alongside other nickel and cobalt isotopes. nih.gov

Alpha Particle Bombardment: Irradiating a natural nickel target with an alpha particle beam can also produce ⁵⁷Ni as a reaction product, with the ⁵⁸Ni(α,αn)⁵⁷Ni reaction being a likely channel.

Considerations for Nuclear Reactor-Based Production (e.g., Triton (B1239919) Generation)

The production of ⁵⁷Ni is also possible in a nuclear reactor, although it is less common than accelerator-based methods. Reactors provide a high flux of neutrons, which can induce different nuclear reactions than those typically utilized in cyclotrons.

A significant amount of Nickel-59 is produced in reactors through neutron capture on ⁵⁸Ni. osti.gov While direct, high-yield production of ⁵⁷Ni via a single neutron capture is not a primary pathway, it can be formed as a decay product of Nickel-56 (⁵⁶Ni), which can be produced in a reactor environment. osti.gov The complex neutron energy spectrum and flux distribution within a reactor core make precise production calculations challenging. Advanced computational code systems, such as the SCALE/TRITON sequence, are used for detailed light water reactor lattice physics and burnup calculations, which can model the production and depletion of various isotopes over time. nrc.gov

Alternative production routes using less common particles, such as tritons (the nucleus of tritium, ³H), have been contemplated for radionuclide production. nih.gov A triton-induced reaction, such as on a stable isotope target, could theoretically produce ⁵⁷Ni. However, specific, practical, and well-documented reactor-based production schemes for ⁵⁷Ni, particularly involving triton generation for this purpose, are not prevalent in the literature. The primary focus for producing this specific isotope remains on charged-particle accelerators. neliti.com

Emerging Techniques for Enhanced Yield

The quest for higher yields and greater production efficiency has led to the development of emerging techniques that move beyond traditional direct irradiation methods. The most notable emerging technique for enhancing the yield of ⁵⁷Ni is the aforementioned use of cyclotron-generated secondary neutrons. neliti.com

Principles of Radionickel Separation Chemistry

Radiochemical separation techniques leverage the chemical and physical properties of radionuclides, similar to those used for their non-radioactive isotopes. epa.gov However, the behavior of radionuclides can present unique challenges, such as the need for rapid separations due to short half-lives and the potential for carrier-free conditions. epa.govosti.gov

Key principles applied in radionickel separation chemistry include differences in solubility, complex formation, oxidation states, and adsorption behavior on various stationary phases. epa.govsavemyexams.comcribfb.com For instance, the formation of specific complexes, like nickel dimethylglyoxime, can be used for selective separation through techniques such as precipitation or solvent extraction. bmuv.deresearchgate.netosti.gov Ion exchange is another fundamental principle, where metal ions are adsorbed onto a resin based on their charge and affinity, allowing for separation by selective elution. rsc.orgbme.hukjmm.org The oxidation state of a radionuclide can significantly influence its reactivity, solubility, and behavior in separation procedures. epa.gov

Chromatographic Techniques for Purification

Chromatographic methods are widely used for the purification of nickel radioisotopes due to their ability to separate components based on differential partitioning between a stationary and a mobile phase. rsc.orgbme.hu Ion exchange chromatography is a particularly relevant technique for radionickel purification. nih.govcapes.gov.brrsc.org

Cation-Exchange Chromatography Methodologies

Cation-exchange chromatography is a common method for separating radionickel from target materials and other impurities. nih.govcapes.gov.brrsc.org This technique utilizes a stationary phase with negatively charged functional groups that can reversibly bind positively charged metal ions. bme.hu

In the context of 57Ni production, often from proton-irradiated cobalt targets, cation exchange chromatography is employed to separate radionickel from the bulk target material and other co-produced radioisotopes. nih.govcapes.gov.br For example, a procedure based on cation-exchange chromatography using a Dowex-50Wx8(H+) column has been developed for the separation of radionickel from a cobalt target. nih.govcapes.gov.br Similarly, cation exchange resins like AG50W-X8 have been used in multi-step purification schemes for nickel, effectively removing a substantial portion of matrix elements. rsc.org

While cation exchange is effective, the separation of nickel from certain elements with similar chemical properties, such as cobalt or copper, can be challenging and may require optimization of elution conditions or the use of multi-step procedures or different types of resins. kjmm.orgmdpi.commdpi.comresearchgate.net

Elution Protocols and Chemical Reagents (e.g., Hydrochloric Acid)

Elution in cation-exchange chromatography involves passing a mobile phase (eluent) through the column to displace the adsorbed ions. The choice of eluent and its concentration are critical for achieving selective separation. bme.hu Hydrochloric acid (HCl) is a commonly used reagent in elution protocols for nickel purification using cation exchange. nih.govcapes.gov.brrsc.orgmdpi.com

In the separation of 57Ni from a cobalt target using a Dowex-50Wx8(H+) column, the 57Ni activity was successfully eluted using 2M HCl. nih.govcapes.gov.br In other nickel purification schemes involving cation exchange, HCl at various concentrations (e.g., 1 mol L−1, 2 M, 3 M, 6 M) is used to elute different elements based on their affinity for the resin at specific acidities. rsc.orgmdpi.com For instance, 1 mol L−1 HCl has been used to separate nickel from elements like sodium, potassium, and calcium on a cation resin. rsc.org Higher concentrations of HCl (e.g., 6 mol L−1) may be used for pre-cleaning columns or dissolving samples. rsc.org The concentration of HCl can be adjusted to optimize the separation of nickel from impurities like cobalt, copper, and iron, which exhibit different elution behaviors in chloride media. researchgate.netnih.gov

Post-Separation Processing for Research Applications

Following radiochemical separation and purification, post-separation processing steps are often necessary to prepare 57Ni in a suitable form for specific research applications, such as radiolabeling. nih.govcapes.gov.br This may involve adjusting the chemical form of the eluted nickel, concentrating the solution, or removing residual impurities from the elution buffer.

For example, after elution from a cation exchange column, the 57Ni activity may be in an HCl solution. nih.govcapes.gov.br For subsequent radiolabeling reactions, the nickel might need to be in a different chemical form or in a specific buffer. This could involve evaporation to dryness and redissolving the nickel in a desired solvent or buffer. rsc.org The purity of the separated 57Ni is critical for efficient radiolabeling and the success of downstream research applications like PET imaging studies. nih.gov

Radiochemical Yield Determination and Optimization

Radiochemical yield is a crucial parameter that reflects the efficiency of the separation and purification process – the percentage of the desired radioisotope initially present that is recovered in the final purified product. nih.govcapes.gov.br Determining and optimizing the radiochemical yield are essential for practical production and application of 57Ni.

Yield determination can be performed by measuring the activity of 57Ni at different stages of the separation process, typically using techniques like gamma spectrometry. nih.gov For instance, the 57Ni activity can be identified by its characteristic gamma ray peaks. nih.gov

Optimization of the radiochemical yield involves systematically varying parameters of the separation procedure, such as the type and amount of resin, the concentration and volume of elution reagents, flow rates, and temperature, to maximize the recovery of 57Ni while maintaining high purity. uni-onward.com.twneb.com Research findings indicate that radiochemical yields of 95% have been achieved for 57Ni separation using cation-exchange chromatography with 2M HCl elution. nih.govcapes.gov.br Optimization studies may also involve assessing the levels of radionuclidic and chemical impurities in the final product to ensure it meets the requirements for the intended application. nih.govcapes.gov.brisotopes.gov

Advanced Research Applications of Nickel 57

Fundamental Nuclear Physics Research

Nickel-57 plays a role in probing the fundamental properties of atomic nuclei and validating theoretical nuclear models. Its nuclear structure and reaction mechanisms involving this isotope provide insights into the forces and interactions within the nucleus.

Studies of Atomic Nuclei Structure and Models (e.g., Shell Model)

The study of the nuclear structure of nickel isotopes, including ⁵⁷Ni, contributes to the understanding and refinement of nuclear models like the Shell Model. The Shell Model describes nucleons (protons and neutrons) occupying discrete energy levels within the nucleus, similar to electron shells in atoms. researchgate.net Research involving nickel isotopes, from ⁵⁸Ni to ⁶⁷Ni, has utilized shell-model calculations to reproduce observed level energies and deduce effective interactions between nucleons. capes.gov.brcapes.gov.braps.org These calculations have shown that the nickel isotopes can be described in terms of strongly admixed spherical shell-model configurations of neutrons occupying specific orbits outside a ⁵⁶Ni core. capes.gov.br

Studies have calculated binding and excitation energies, electromagnetic transition rates, and multipole moments for nickel isotopes, comparing these theoretical results with experimental data to assess the accuracy of the models and the effective interactions used. capes.gov.br Discrepancies between experimental results and shell model calculations can imply significant shell breaking or require the consideration of higher-order configuration mixing. researchgate.net Recent approaches are also exploring new formulas based on the Shell Model to calculate nuclear binding energies for nickel isotopes, showing better agreement with experimental data compared to other formulas for the studied nuclei. researchgate.netresearchgate.net

Investigation of Nuclear Levels and Spectroscopic Factors via Nuclear Reactions (e.g., (d,p), (d,t) reactions)

Nuclear reactions, such as deuteron-induced reactions like (d,p) and (d,t), are essential tools for investigating the energy levels and spectroscopic factors of nuclei like ⁵⁷Ni. aps.orgresearchgate.netscispace.comjps.jptandfonline.com These reactions involve bombarding a target nucleus with a deuteron (B1233211) (d), which consists of a proton and a neutron. In a (d,p) reaction, the target nucleus captures the neutron from the deuteron, and the proton is emitted, resulting in a nucleus with one additional neutron. Conversely, in a (d,t) reaction, the target nucleus loses a neutron to the deuteron, which then becomes a triton (B1239919) (t), resulting in a nucleus with one fewer neutron.

By studying the energy and angular distribution of the emitted particles (protons or tritons), researchers can deduce information about the energy levels of the residual nucleus (in this case, ⁵⁷Ni) and the probability of finding a nucleon in a particular state within that nucleus. This probability is quantified by spectroscopic factors. tandfonline.com Experiments involving reactions like ⁵⁸Ni(d,t)⁵⁷Ni have been conducted to determine spectroscopic factors and study the levels of ⁵⁷Ni. jps.jp Systematic investigations of spectroscopic factors from (d,p) reactions on various nuclei, including ⁵⁸Ni, have been performed to understand their dependence on incident deuteron energy and improve nuclear data evaluations. tandfonline.com

Theoretical Nuclear Data Calculations (e.g., TALYS, ALICE-IPPE)

Theoretical nuclear data calculations using codes like TALYS and ALICE-IPPE are crucial for understanding and predicting the outcomes of nuclear reactions involving isotopes like ⁵⁷Ni. chemlin.orgresearchgate.net These codes employ nuclear models to calculate reaction cross-sections, which represent the probability of a particular nuclear reaction occurring. researchgate.netulb.ac.be

Researchers use these theoretical calculations to compare with experimental data obtained from nuclear reactions. researchgate.netum.edu.myresearchgate.netnih.gov This comparison helps validate the nuclear models used in the codes and improve their predictive power. For instance, theoretical calculations based on TALYS and ALICE-IPPE have been compared with experimental excitation functions for proton-induced reactions on natural nickel, including those producing ⁵⁷Ni. um.edu.myresearchgate.net While TALYS calculations have shown good consistency with measured cross-sections over certain energy ranges, ALICE-IPPE values have sometimes shown discrepancies. researchgate.net Adjusting input parameters within these codes can improve the agreement between theoretical and experimental results. researchgate.netnih.gov These theoretical calculations are essential for building comprehensive nuclear data libraries used in various applications, including medical radioisotope production and accelerator technology. researchgate.netum.edu.myedpsciences.org

Tracer Applications in Pre-clinical and Non-human Biological Systems

The radioactive properties of ⁵⁷Ni, particularly its gamma emission, make it suitable for use as a tracer in pre-clinical and non-human biological studies. researchgate.netresearchgate.netnih.gov Tracers allow researchers to track the movement and distribution of substances within biological systems.

Investigation of Nickel Metabolism in Animal Models

This compound has been utilized to investigate the metabolism of nickel in animal models. By administering ⁵⁷Ni to laboratory animals, researchers can track its absorption, distribution, retention, and excretion using techniques like whole-body counting. researchgate.netnih.gov

A study in mice using the gamma-emitting isotope ⁵⁷Ni investigated the toxicokinetics of nickel. researchgate.netnih.govwho.int ⁵⁷NiCl₂ was administered orally and by intraperitoneal injection. researchgate.netnih.gov The study measured whole-body retention and tissue concentrations of ⁵⁷Ni over time. researchgate.netnih.gov Results showed that whole-body retention varied depending on the administration route, with significantly lower retention after oral administration compared to intraperitoneal injection. researchgate.netnih.gov Tissue distribution studies revealed the highest concentrations initially in the kidneys, followed by other organs like the carcass, lungs, testicles, liver, and spleen. researchgate.netnih.gov The elimination rates varied among organs, with rapid excretion from the kidneys but slower elimination from the lungs and liver. researchgate.netnih.gov These studies demonstrate the feasibility and usefulness of ⁵⁷Ni for investigating nickel toxicokinetics in animal models, particularly for studies up to 6 days in duration. researchgate.net

Toxicokinetic Studies Utilizing Gamma-Emitting Isotopes

Gamma-emitting isotopes like ⁵⁷Ni are valuable tools in toxicokinetic studies, which examine how an organism handles a substance over time, including its absorption, distribution, metabolism, and excretion. researchgate.net The ability to detect the gamma rays emitted by ⁵⁷Ni allows for non-invasive tracking and quantification of nickel within the biological system. researchgate.netnih.gov

The study mentioned previously using ⁵⁷Ni in mice is a prime example of its application in toxicokinetic studies. researchgate.netnih.govwho.int By using a gamma-emitting isotope, researchers could perform whole-body counting of the animals, providing a comprehensive picture of nickel retention over time. researchgate.netnih.gov Furthermore, by measuring the activity in different tissues, they could determine the distribution and elimination rates from specific organs. researchgate.netnih.gov This approach provides detailed information about the movement and fate of nickel within the organism, contributing to the understanding of its potential toxicity. researchgate.netnih.govrsc.org While this section focuses on toxicokinetic studies, it's worth noting that ⁵⁷Ni also shows promise as a radiotracer for pharmacokinetic studies using PET, particularly when labeled with relevant molecules like doxorubicin (B1662922). nih.gov

Pharmacokinetic and Pharmacodynamic Studies in Research Models

Positron Emission Tomography (PET) is a non-invasive imaging technique that can be used to study the in vivo distribution and kinetics of radiolabeled compounds in research models. ⁵⁷Ni, as a positron emitter, has been explored for labeling molecules to investigate their pharmacokinetic (PK) and pharmacodynamic (PD) properties ontosight.ainih.gov. PK studies focus on how an organism affects a drug, including absorption, distribution, metabolism, and excretion, while PD studies examine how a drug affects an organism nih.govmdpi.com.

One area of investigation involves the potential use of ⁵⁷Ni-labeled doxorubicin for PET research bpsbioscience.commdpi.com. Doxorubicin is an anthracycline chemotherapy drug whose clinical utility can be limited by the development of multidrug resistance (MDR), often associated with increased drug efflux nih.gov. Radiolabeling doxorubicin with a positron emitter like ⁵⁷Ni could allow for in vivo characterization of this drug efflux using PET, providing insights into MDR mechanisms in research models nih.gov. Research has focused on the production of high-purity ⁵⁷Ni and the optimization of radiolabeling procedures to achieve high radiochemical yields of ⁵⁷Ni-doxorubicin nih.gov. For instance, studies have investigated the excitation functions for proton-induced reactions on cobalt targets to optimize ⁵⁷Ni production, finding an optimum energy range for the ⁵⁹Co(p,3n)⁵⁷Ni reaction nih.gov. Radiochemical separation procedures have also been developed to isolate ⁵⁷Ni from target materials and impurities nih.gov.

While the provided information mentions the potential of ⁵⁷Ni-doxorubicin for pharmacokinetic studies using PET, detailed research findings on its application in specific research models or comparative PK/PD data from such studies were not extensively available in the search results. However, the foundational research on producing and labeling doxorubicin with ⁵⁷Ni highlights its potential as a radiotracer in this field nih.gov.

Materials Science Research

This compound finds applications in materials science research, particularly in studying the properties of various materials, including alloys and catalysts, investigating diffusion processes, and utilizing spectroscopic techniques ontosight.ai.

Investigation of Material Properties (e.g., Alloys, Catalysts)

Nickel-based materials are widely studied for their diverse properties and applications, such as in alloys and catalysts chemrxiv.org. ⁵⁷Ni can be used as a tracer or in conjunction with spectroscopic methods to gain insights into the structure and behavior of these materials ontosight.ai. For example, nickel-based catalysts are important in various chemical reactions, including oxidation and hydrolysis reactions chemrxiv.org. Research investigates the design, synthesis, and characterization of these catalysts to enhance their performance chemrxiv.orgacs.org. While the search results discuss nickel-based alloys and catalysts extensively chemrxiv.orgacs.org, specific detailed research findings directly utilizing ⁵⁷Ni as a tracer within these materials to investigate their bulk properties were not prominently featured. However, the general application of nickel isotopes in materials science is noted ontosight.ai.

Diffusion Studies in Crystalline Structures (e.g., Grain Boundary Diffusion)

Diffusion is a fundamental process in materials science, influencing material properties and behavior. Radioactive isotopes are valuable tools for studying diffusion mechanisms. This compound can be employed in diffusion studies, particularly to investigate diffusion in crystalline structures like grain boundaries jst.go.jp. Grain boundaries, the interfaces between crystallites in a polycrystalline material, can act as fast diffusion pathways, especially at lower temperatures nist.gov. Research using radiotracer techniques has been employed to study grain boundary diffusion in nickel and nickel alloys jst.go.jpresearchgate.net. For instance, studies have investigated grain boundary diffusion in ultrafine-grained nickel processed by severe plastic deformation, revealing that these materials can have non-equilibrium grain boundaries that act as ultrafast diffusion paths jst.go.jpresearchgate.net. While ⁵⁷Co, a daughter product of ⁵⁷Ni decay, is often used in Mössbauer spectroscopy for diffusion studies rsc.org, ⁵⁷Ni itself can be used as a tracer to understand nickel's own diffusion behavior in various material systems. Research on grain boundary diffusion in nickel has utilized radiotracer techniques to determine diffusion coefficients and understand the influence of factors like material purity and grain boundary state researchgate.net.

Spectroscopic Techniques in Materials Characterization (e.g., Mössbauer Spectroscopy where relevant)

Mössbauer spectroscopy is a powerful spectroscopic technique used to probe the local chemical and magnetic environment of specific isotopes within a material researchgate.net. While ⁵⁷Fe is the most common isotope studied using Mössbauer spectroscopy, ⁵⁷Ni is relevant due to its decay to ⁵⁷Co, which subsequently decays to the Mössbauer active ⁵⁷Fe nucleus rsc.org. This allows for Emission Mössbauer Spectroscopy where ⁵⁷Ni is incorporated into a material, and the resulting Mössbauer spectrum of the daughter ⁵⁷Fe is analyzed to study the environment where the ⁵⁷Ni decay occurred rsc.org. This technique is particularly useful for investigating the physico-chemical consequences of radioactive decay in solids and studying the properties of nickel-containing matrices rsc.org.

Research has applied ⁵⁷Fe emission Mössbauer spectroscopy to study nickel-containing materials, including nickel metal, ionic compounds, and coordination compounds rsc.org. These studies can reveal insights into recoil effects, electronic after-effects, and self-radiolytic effects associated with the ⁵⁷Ni decay chain rsc.org. By comparing results from samples labeled with ⁵⁷Ni, ⁵⁷Co, and ⁵⁷Fe, researchers can differentiate between effects arising from the different decay processes rsc.org. This technique has been used to study the stabilization of nucleogenic ⁵⁷Fe species in nickel-based host lattices and understand the influence of ligands in coordination compounds rsc.org.

Data from such studies can include Mössbauer spectra parameters like isomer shift, quadrupole splitting, and hyperfine magnetic field, which provide information about the valence state, symmetry, and magnetic environment of the ⁵⁷Fe nucleus, reflecting the original site of the ⁵⁷Ni atom researchgate.netaip.org.

Environmental Science and Biogeochemistry Research

Nickel is a naturally occurring element present in various environmental compartments, and understanding its fate and transport is crucial for environmental science and biogeochemistry ccme.canih.gov. Radioactive isotopes like ⁵⁷Ni can serve as tracers to investigate the movement and transformation of nickel in ecosystems ontosight.airesearchgate.net.

Tracing Environmental Fate and Transport of Nickel in Ecosystems

Nickel enters the environment through both natural sources and anthropogenic activities nih.gov. Its behavior in soil, water, and air is influenced by various factors, including pH, the presence of organic matter, and interactions with minerals ccme.ca. Tracing the movement and distribution of nickel in different environmental compartments is essential for assessing potential environmental impacts and understanding biogeochemical cycles ccme.caresearchgate.net.

While stable nickel isotopes are increasingly used to study nickel cycling and fractionation in biological and environmental systems nih.govethz.ch, radioactive isotopes like ⁵⁷Ni can be used in controlled research settings to trace the pathways and rates of nickel transport and transformation ontosight.ai. For instance, ⁵⁷Ni could potentially be used in laboratory or mesocosm studies to track nickel uptake by organisms, its movement through food chains, or its adsorption and desorption in soils and sediments ontosight.aiccme.ca.

Bioaccumulation and Hyperaccumulation Studies in Indicator Plants

Research into the interaction of plants with nickel in their environment often involves studying bioaccumulation and hyperaccumulation processes. Bioaccumulation refers to the uptake and accumulation of substances, such as nickel, in living organisms. Hyperaccumulation is a specific type of bioaccumulation where plants can absorb exceptionally high concentrations of metals in their tissues, far exceeding the levels typically found in non-accumulating plants grown on the same soil nih.gov. These hyperaccumulating plants are of significant interest for their potential use in phytoremediation, the process of using plants to remove contaminants from soil and water nih.govnutricaodeplantas.agr.br.

Indicator plants, including hyperaccumulators, play a crucial role in identifying areas with elevated nickel levels, particularly those associated with ultramafic rocks, which are naturally rich in nickel rsc.orgird.fr. Studies have identified numerous nickel hyperaccumulating plant species across various families, with a significant number found in genera like Alyssum, Streptanthus, and Berkheya nih.govrsc.org. For instance, Streptanthus polygaloides, native to serpentine (B99607) soils in California, has been shown to accumulate nickel concentrations as high as 14,800 µg g⁻¹ (1.48%) of its dry weight in shoots when grown on soil containing 3340 µg g⁻¹ Ni rsc.org. Another example is Berkheya coddii, a fast-growing perennial from South Africa recognized for its capacity to accumulate high levels of nickel rsc.org.

Research indicates that nickel accumulation in plants is dependent on its availability in the soil pakbs.org. Once absorbed, nickel can be transported through vascular tissues from roots to shoots pakbs.org. Studies using techniques like X-ray spectroscopy have investigated the mechanisms of nickel detoxification and chelation within hyperaccumulating plants, identifying organic acids such as citrate (B86180) and malate (B86768) as key ligands for nickel .

Using this compound as a tracer in these studies could provide valuable kinetic data on nickel uptake, translocation, and distribution within different plant tissues and cellular compartments. Its detection via techniques like Positron Emission Tomography (PET), where Ni-57 has potential applications ontosight.ai, could allow for non-destructive, real-time tracking of nickel movement in living plants, offering deeper insights into the physiological processes involved in bioaccumulation and hyperaccumulation.

Soil and Water Systems Nickel Dynamics

The behavior of nickel in soil and water systems is a critical area of environmental research, influencing its availability for plant uptake and its potential for transport and accumulation in various environmental compartments nutricaodeplantas.agr.brijplantenviro.comresearchgate.netmdpi.com. Nickel is a naturally occurring element in the Earth's crust, with typical soil concentrations ranging from 0.2 to 450 mg kg⁻¹ mdpi.comcabidigitallibrary.org. However, anthropogenic activities, including industrial emissions, waste disposal, and the use of fertilizers and manures, can significantly increase nickel levels in soil and water nutricaodeplantas.agr.brijplantenviro.comresearchgate.net.

In soil, nickel primarily exists as a divalent cation (Ni²⁺) in soil solution mdpi.com. Its mobility and bioavailability to plants are influenced by soil properties such as pH and cation exchange capacity cabidigitallibrary.org. Lower pH generally increases nickel solubility and accessibility cabidigitallibrary.org. Nickel can accumulate in surface soil layers due to deposition .

Aquatic ecosystems can also receive significant nickel inputs from sources like wastewater effluents and industrial activities . Aquatic plants have been shown to accumulate nickel, acting as potential bioindicators of water pollution cabidigitallibrary.org. Studies on aquatic plants like Ceratophyllum demersum, Hydrilla verticillata, and Potamogeton crispus have demonstrated their ability to accumulate nickel from contaminated solutions cabidigitallibrary.org.

This compound, as a radioactive tracer, can be employed to study the complex dynamics of nickel in these systems. By introducing known amounts of Ni-57 into controlled soil or water environments, researchers can track its movement, adsorption to soil particles, leaching rates, and uptake by organisms over time. This provides quantitative data on nickel cycling and transport, which is essential for understanding its environmental fate and predicting its potential impact. The use of isotopic tracers like Ni-57 allows for the differentiation of newly introduced nickel from naturally occurring background levels, offering a clearer picture of dynamic processes.

Agricultural and Plant Nutrition Research

Nickel has been recognized as an essential micronutrient for higher plants nutricaodeplantas.agr.brijplantenviro.comresearchgate.netmdpi.comcabidigitallibrary.orgscielo.org.coresearchgate.netphytojournal.com. Its essentiality was first established in legumes and later confirmed in other plant species researchgate.net. Although required in very small amounts for optimal growth, nickel plays several vital roles in plant metabolism nutricaodeplantas.agr.brmdpi.comcabidigitallibrary.orgphytojournal.comresearchgate.net.

Role of Nickel as an Essential Plant Micronutrient

The primary established function of nickel in plants is its role as a constituent of the enzyme urease ijplantenviro.comresearchgate.netcabidigitallibrary.orgscielo.org.cophytojournal.comscielo.brcabidigitallibrary.org. Urease is crucial for the hydrolysis of urea (B33335) into ammonia (B1221849) and carbon dioxide, a key step in nitrogen metabolism, particularly in plants utilizing urea as a nitrogen source scielo.org.coscielo.brcabidigitallibrary.org. Nickel deficiency can impair urease activity, leading to the accumulation of toxic levels of urea in plant tissues, which can manifest as leaf tip necrosis, especially in legumes ijplantenviro.comscielo.org.cocabidigitallibrary.org.

Beyond urease, nickel is also a component of other metalloenzymes, including Ni-Fe hydrogenase, which is involved in hydrogen metabolism and symbiotic nitrogen fixation in legumes nih.gov. Studies have shown that nickel application can increase nitrogen fixation in soybean researchgate.netnih.govresearchgate.net.

Evidence for nickel's essentiality also comes from studies where plants grown in nickel-depleted conditions exhibit deficiency symptoms and reduced growth ijplantenviro.comscielo.org.coresearchgate.net. For example, barley plants grown with low nickel levels showed significantly lower root and shoot weights ijplantenviro.com. In pecan trees, nickel deficiency is known to cause a disorder called "mouse ear" scielo.org.co.

Influence on Nitrogen Metabolism and Urease Activity in Plants

Nickel's influence on nitrogen metabolism is primarily mediated through its role in urease activity cabidigitallibrary.orgscielo.org.coscielo.brcabidigitallibrary.org. Adequate nickel supply ensures efficient hydrolysis of urea, preventing its accumulation and toxicity scielo.brmdpi.com. Research has demonstrated a direct correlation between nickel application and increased urease activity in various crops, including lettuce and soybean scielo.brresearchgate.netnih.govresearchgate.net.

Studies have shown that nickel deficiency disrupts the metabolism of ureides, amino acids, and organic acids in plants cabidigitallibrary.org. Conversely, nickel application can improve nitrogen uptake and utilization scielo.br. For instance, studies on wheat have shown improved plant growth and nitrogen uptake from urea with nickel application . In soybean, nickel fertilization has been linked to increased ureide content, indicating enhanced nitrogen metabolism researchgate.netnih.gov.

Data from research on soybean has illustrated the impact of different nickel application methods on urease activity:

Application Method	Urease Activity Increase (Fold)
All methods (Seed, Leaf, Soil)	3.9 researchgate.netnih.gov

This highlights the significant role of nickel in activating urease, regardless of the application method.

Investigating Plant Physiological Processes (e.g., Photosynthesis, Growth, Senescence)

Nickel also influences various other physiological processes in plants, including photosynthesis, growth, and senescence ijplantenviro.comresearchgate.netcabidigitallibrary.orgresearchgate.netnih.gov. While essential at low concentrations, elevated nickel levels can lead to toxicity, negatively impacting these processes cabidigitallibrary.orgresearchgate.net.

Nickel can affect photosynthesis in several ways, including disorganizing chloroplast structure, inhibiting photosynthetic enzymes, and reducing stomatal conductance cabidigitallibrary.org. Studies have shown that high nickel uptake can decrease chlorophyll (B73375) content and negatively affect photosynthetic rates nih.govnih.gov. However, some research suggests that optimal nickel levels can positively influence photosynthetic pigments and performance mdpi.comresearchgate.net.

Nickel is also involved in plant senescence ijplantenviro.comresearchgate.net. While the exact mechanisms are still being investigated, adequate nickel levels may play a role in delaying premature senescence, potentially by influencing nitrogen remobilization mdpi.com.

Using this compound as a tracer could help elucidate the intricate mechanisms by which nickel affects these physiological processes. By tracking the movement and localization of Ni-57 within plant tissues and organelles, researchers can gain a better understanding of its biochemical interactions and its impact on cellular functions related to photosynthesis, growth, and senescence.

Research on Nickel Application Methods in Crop Cultivation (e.g., Foliar, Soil, Seed Treatment)

Research has explored different methods of applying nickel to crops to optimize plant nutrition and yield, including foliar sprays, soil application, and seed treatment ijplantenviro.comresearchgate.netresearchgate.netnih.govresearchgate.netusda.govscientificelectronicarchives.org. The effectiveness of these methods can vary depending on crop species, soil type, and environmental conditions researchgate.netresearchgate.net.

Foliar application of nickel, often in the form of nickel sulfate, is considered an effective method for quickly correcting nickel deficiencies, particularly in perennial crops like pecan where soil uptake might be limited by factors such as high zinc levels ijplantenviro.comusda.gov. Studies have shown that foliar application can significantly increase nickel levels in plant leaves scientificelectronicarchives.org.

Soil application of nickel is another common method, aiming to increase the availability of nickel in the root zone researchgate.netresearchgate.net. Research indicates that soil application can be effective in improving nitrogen metabolism and increasing yield in crops like soybean, especially in soils with low extractable nickel researchgate.net.

Seed treatment with nickel involves applying nickel compounds directly to the seeds before planting researchgate.netresearchgate.netscientificelectronicarchives.org. This method can provide the young seedling with an initial supply of nickel, potentially improving germination and early growth . Studies on soybean have shown beneficial effects of seed treatment with nickel on urease activity and nitrogen metabolism researchgate.netnih.govresearchgate.netscientificelectronicarchives.org.

Integrated approaches combining different application methods, such as foliar application in conjunction with soil or seed fertilization, have also been investigated and have shown promising results in enhancing yield and improving nitrogen utilization in crops like soybean researchgate.netnih.govresearchgate.net.

Research findings on the impact of different nickel application methods on soybean yield and physiological parameters include:

Application Method	Biological Nitrogen Fixation Increase (%)	Ureides Increase (Fold)	Shoot Dry Weight Increase (%)	Yield Increase (kg ha⁻¹)	Photosynthesis Increase (Fold)	SPAD Index Increase (Fold)
Soil	7-20 researchgate.netnih.govresearchgate.net	1.5 researchgate.netnih.gov	14 researchgate.netnih.gov	Up to 1161 researchgate.netnih.govresearchgate.net	1.2 (All methods) researchgate.netnih.gov	1.1 (All methods) researchgate.netnih.gov
Soil + Leaf	7-20 researchgate.netnih.govresearchgate.net	1.5 researchgate.netnih.gov	14 researchgate.netnih.gov	Up to 1161 researchgate.netnih.govresearchgate.net	1.2 (All methods) researchgate.netnih.gov	1.1 (All methods) researchgate.netnih.gov
Seed + Leaf	7-20 researchgate.netnih.govresearchgate.net	1.5 researchgate.netnih.gov	14 researchgate.netnih.gov	Up to 1161 researchgate.netnih.govresearchgate.net	1.2 (All methods) researchgate.netnih.gov	1.1 (All methods) researchgate.netnih.gov

Future Directions and Emerging Research Avenues for Nickel 57

Advancements in Production Efficiency and Cost-Effectiveness

Advancements in the production of ⁵⁷Ni are crucial for its wider application in research and potential medical uses. Current production methods often involve cyclotron irradiation of nickel targets. nih.gov Research is ongoing to optimize these methods to achieve higher specific activity and radionuclidic purity while reducing production costs. This includes exploring different target materials, beam energies, and irradiation parameters. For instance, the production of other cobalt isotopes (⁵⁵Co and ⁵⁸mCo) has been explored using deuteron (B1233211) and proton bombardment of iron and nickel targets, demonstrating the importance of target material and beam selection for optimizing yield and purity. nih.gov Future efforts may focus on developing more efficient targetry and optimizing cyclotron parameters specifically for ⁵⁷Ni production. Reducing the cost of enriched target materials, such as enriched ⁵⁸Ni, which can be expensive, is also a key area for improving cost-effectiveness. nih.gov

Development of Novel Radiochemical Separation Techniques

Efficient and rapid radiochemical separation of ⁵⁷Ni from target materials and other radioisotopes produced during irradiation is essential to obtain high-purity samples for research and applications. Traditional separation methods often involve techniques like ion-exchange chromatography and solvent extraction. acs.orged.govresearchgate.net Novel approaches are being developed to improve the speed, efficiency, and selectivity of these separations. For example, research on the separation of cobalt isotopes from nickel targets has utilized novel radiochemical separation methods based on HCl dissolution and the use of specific resins like N,N,N′,N′-tetrakis-2-ethylhexyldiglycolamide (DGA, branched). nih.gov These methods have shown high separation yields and the ability to recover valuable enriched target materials for recycling. nih.gov Future research will likely focus on developing even more selective and automated separation techniques tailored for isolating ⁵⁷Ni from complex irradiated targets, potentially incorporating new types of resins or extraction agents.

Expansion of Nuclear Structure Characterization Methodologies

A deeper understanding of the nuclear structure of ⁵⁷Ni is important for both fundamental nuclear physics research and for optimizing its applications. This involves precise measurements of its properties, such as nuclear spin, magnetic dipole moment, and decay characteristics. chemlin.org Techniques like collinear laser spectroscopy have been used to study the nuclear charge radii of various nickel isotopes, providing valuable data for benchmarking theoretical nuclear models. aps.org While ⁵⁷Ni was not explicitly mentioned in the context of these specific laser spectroscopy studies, expanding such high-precision techniques to include ⁵⁷Ni would contribute significantly to understanding its nuclear structure. aps.org Other nuclear characterization methods, including gamma spectroscopy and beta counting, are routinely used to study radioactive isotopes. ed.gov Future research may involve applying and refining these and other advanced nuclear spectroscopic techniques to obtain more detailed information about the energy levels, transitions, and decay pathways of ⁵⁷Ni.

Exploration of Untapped Research Applications in Various Scientific Disciplines

Beyond its established uses as a tracer in medical and environmental science and in materials science techniques like Mössbauer spectroscopy, ⁵⁷Ni has potential in numerous other research areas. ontosight.ai

In materials science, while Mössbauer spectroscopy using ⁵⁷Fe (the daughter of ⁵⁷Co, which is the daughter of ⁵⁷Ni) is well-established, direct applications of ⁵⁷Ni itself in characterizing nickel-containing materials could be explored. Research on the structure of nickel sites in catalysts using techniques like Mössbauer spectroscopy of other nickel isotopes (e.g., ⁶¹Ni) suggests potential for similar studies with ⁵⁷Ni, particularly in understanding catalytic mechanisms or material properties. chemrxiv.org The use of nickel in various catalytic processes, including those for biomass conversion and hydrogen production, highlights areas where ⁵⁷Ni could serve as a valuable tracer to study reaction pathways and catalyst behavior. researchgate.netresearchgate.net

In environmental science, while ⁵⁷Ni has been used to study nickel transport, further research could utilize its radioactive properties to trace nickel in complex environmental systems, such as its uptake and translocation in plants or its fate in aquatic environments, complementing studies on stable nickel isotopes. ontosight.ainih.govresearchgate.net

The potential for ⁵⁷Ni in positron emission tomography (PET) imaging has been noted ontosight.ai, suggesting avenues for research into developing ⁵⁷Ni-based radiotracers for studying biological processes involving nickel or for imaging specific targets in the body.

Integration with Advanced Imaging and Analytical Technologies in Research Settings

Integrating ⁵⁷Ni with advanced imaging and analytical technologies can significantly enhance its utility in research. Techniques such as PET imaging, as mentioned earlier, could directly utilize the positron emission of ⁵⁷Ni for in vivo studies. ontosight.ai

In materials science, combining ⁵⁷Ni tracing with advanced microscopy techniques like scanning electron microscopy (SEM) or transmission electron microscopy (TEM) could provide correlated information on the distribution of nickel at the micro and nanoscale within materials. mdpi.com Nuclear techniques, such as nuclear reaction analysis (NRA) and Rutherford backscattering spectroscopy (RBS), are already used for material characterization , and their combination with ⁵⁷Ni as a tracer could offer unique insights into diffusion, implantation, or reaction mechanisms involving nickel.

Advanced analytical techniques like high-resolution mass spectrometry could be used in conjunction with ⁵⁷Ni tracing to identify and quantify nickel-containing species in complex samples from biological or environmental studies. mdpi.com The integration of radiochemical separation techniques with online analytical methods could also enable real-time monitoring of processes involving ⁵⁷Ni.

Addressing Research Gaps and Challenges in Nickel-57 Utilization

Several research gaps and challenges need to be addressed to fully realize the potential of ⁵⁷Ni. One significant challenge is the relatively short half-life of 35.60 hours chemlin.org, which limits its transport and storage, necessitating production facilities close to research sites. Research into optimizing production schedules and logistics is crucial.

Another challenge lies in the radiochemical separation process, where achieving high purity and yield efficiently remains an area of active research, particularly for complex target matrices. nih.govresearchgate.net The cost of enriched target materials for production also presents an economic challenge. nih.gov

From an application perspective, while potential uses in PET imaging are recognized ontosight.ai, significant research is needed to develop specific ⁵⁷Ni-labeled compounds or radiotracers for targeted imaging or therapy.

Furthermore, a comprehensive understanding of the fundamental chemical behavior of ⁵⁷Ni at trace concentrations in various complex systems (biological, environmental, material) is essential for designing effective experiments and interpreting results. Research into the speciation and complexation of nickel isotopes, including ⁵⁷Ni, can provide valuable insights. nih.gov

Finally, addressing the research gaps related to the broader environmental and social impacts of nickel production and utilization, while not specific to ⁵⁷Ni as an isotope, is important for the sustainable development of technologies relying on nickel. theprakarsa.orgbmz.deresearchgate.net

Q & A

Q. What are the primary nuclear synthesis pathways for Nickel-57, and how do experimental parameters influence yield and purity?

this compound is predominantly synthesized via proton bombardment of natural or enriched nickel targets. Key reactions include the ⁵⁸Ni(p,2p)⁵⁷Cu → ⁵⁷Ni pathway, where ⁵⁷Cu (half-life: 196 ms) decays to ⁵⁷Ni. Experimental parameters such as proton energy (>12 MeV) and target thickness critically affect yield and impurity profiles. For instance, exceeding 15 MeV introduces ⁵⁷Co contamination via ⁵⁸Ni(p,2p)⁵⁷Co, complicating radiochemical separation . Methodologically, cross-section measurements and gamma spectroscopy are used to optimize irradiation conditions and quantify isotopic purity.

Q. How do the decay properties of this compound inform its applications in nuclear imaging and radiochemistry?

this compound decays via β⁺ emission (44%, Eₘₐₓ ≈ 1.377 MeV) with a half-life of 35.6 hours, making it suitable for positron emission tomography (PET) imaging. Its gamma emission (1377.6 keV, 81.7% intensity) allows for dual-mode detection. Methodologically, researchers employ time-resolved gamma spectrometry to distinguish ⁵⁷Ni from daughter products like ⁵⁷Co. Applications include labeling metal-chelating therapeutics (e.g., doxorubicin) and studying nickel toxicokinetics .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported cross-section data for ⁵⁸Ni(p,2p) reactions producing ⁵⁷Ni?

Discrepancies in cross-section values arise from differences in target composition (natural vs. enriched nickel), beam energy calibration, and detection efficiency. For example, studies using natural nickel report higher ⁵⁶Co impurities due to competing (p,n) reactions on ⁵⁸Ni. To address contradictions, researchers should:

• Standardize targets (e.g., isotopically enriched ⁵⁸Ni) to minimize side reactions.
• Use Monte Carlo simulations (e.g., GEANT4) to model proton energy deposition and validate experimental yields.
• Cross-reference data with independent measurements (e.g., TENDL nuclear database) .

Q. What methodological challenges arise in isolating this compound from co-produced isotopes like ⁵⁷Co, and how are they mitigated?

The radiochemical separation of ⁵⁷Ni from ⁵⁷Co is complicated by their similar chemical behavior and overlapping gamma emissions. Advanced separation protocols include:

• Ion-exchange chromatography using AG1-X8 resin to exploit differences in Ni²⁺/Co²⁺ elution profiles.
• Solvent extraction with diethyldithiocarbamate (DDTC) to selectively complex nickel.
• Post-separation purity validation via half-life decay analysis (⁵⁷Co: 271.7 d vs. ⁵⁷Ni: 35.6 h) .

Q. How do Fermi and Gamow-Teller transitions influence the β⁺ decay dynamics of ⁵⁷Cu → ⁵⁷Ni, and what experimental setups are used to study these contributions?

The ⁵⁷Cu (Jᴾ = 3/2⁻) → ⁵⁷Ni (Jᴾ = 3/2⁻) decay involves both Fermi (ΔJ = 0) and Gamow-Teller (ΔJ = ±1) transitions. The ratio Γ_F/Γ_GT is determined by measuring angular correlations in emitted positrons and neutrinos. Experimental setups include:

• Scintillation detectors (e.g., LaBr₃) for high-resolution gamma spectroscopy.
• Magnetic spectrometers to track positron trajectories and infer decay kinematics. Theoretical predictions (e.g., shell-model calculations) guide spin-parity assignments and validate observed branching ratios .

Q. What strategies are employed to reconcile discrepancies between theoretical predictions and experimental excitation functions in ⁵⁷Ni production?

Discrepancies often stem from incomplete nuclear reaction models (e.g., overestimated (p,2p) cross-sections at intermediate energies). To resolve these:

• Conduct beam-energy scans (e.g., 10–25 MeV protons) to map excitation functions empirically.
• Integrate Hauser-Feshbach statistical models with direct reaction components to improve theoretical accuracy.
• Validate via independent experiments (e.g., alpha-particle-induced reactions on ⁵⁴Fe) .

Methodological Frameworks for Data Analysis

Q. How should researchers design experiments to distinguish intrinsic ⁵⁷Ni decay signals from background radiation in PET imaging studies?

• Use time-of-flight (TOF) PET detectors to reduce random coincidences.
• Implement Monte Carlo-based background subtraction (e.g., GATE/STIR toolkit) to model scatter and attenuation.
• Conduct phantom studies with ⁵⁷Ni-doped matrices to calibrate detection efficiency .

Q. What statistical approaches are recommended for analyzing conflicting data on ⁵⁷Ni’s role in metallodrug toxicology studies?

• Apply Bayesian meta-analysis to quantify uncertainty across studies.
• Use multivariate regression to control for confounding variables (e.g., ligand stability, cellular uptake).
• Validate findings with isotope dilution mass spectrometry (IDMS) to ensure traceability .

Tables for Key Data Reference

Property	Value	Methodological Note
Half-life	35.6 hours	Validated via γ-spectroscopy
β⁺ Emission Energy (Eₘₐₓ)	1.377 MeV	Measured with HPGe detectors
Primary γ-ray Energy	1377.6 keV (81.7% intensity)	Used for impurity screening
Production Threshold (p,2p)	12 MeV	Cross-section optimized at 18–22 MeV